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Compound of Interest

Compound Name: 2,2',3,4,4',6'-Hexachlorobiphenyl

CAS No.: 59291-64-4

Cat. No.: B1329231

Get Quote

Executive Summary
Topic: Half-Life and Environmental Fate of PCB 140 (2,2',3,4,4',6'-Hexachlorobiphenyl).
Primary Conclusion: PCB 140 is a highly recalcitrant hexachlorobiphenyl congener with an

estimated soil half-life ranging from 3.4 to 11 years, depending on soil organic carbon (SOC)

content and redox conditions. Its persistence is driven by its high degree of chlorination and

specific substitution pattern (three ortho-chlorines), which creates significant steric hindrance to

enzymatic attack. Operational Implication: Effective remediation requires a sequential

anaerobic-aerobic treatment strategy, as the molecule is resistant to direct aerobic oxidation

but susceptible to anaerobic reductive dechlorination.

Chemical Profile & Physicochemical Behavior
To understand the persistence of PCB 140, one must first analyze its structural properties. It is

a hexachlorobiphenyl with a 2,2',3,4,4',6' substitution pattern.[1][2]

Structural Determinants of Persistence
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Ortho-Substitution (2,2',6'): The presence of three ortho-chlorines prevents the two phenyl

rings from achieving coplanarity. This "twisted" conformation inhibits the binding of the

molecule to the active sites of biphenyl 2,3-dioxygenase enzymes, rendering it nearly

immune to primary aerobic degradation.

Lipophilicity (Log K_ow): With a Log K_ow of approximately 6.9–7.2, PCB 140 partitions

strongly into soil organic matter, reducing its bioavailability to microbial degraders.

Key Physicochemical Properties
Property Value (Approximate) Impact on Soil Fate

IUPAC Name
2,2',3,4,4',6'-

Hexachlorobiphenyl
Unique congener identification

Molecular Formula C₁₂H₄Cl₆ High stability

Molecular Weight 360.88 g/mol Low volatility

Log K_ow ~7.1
Strong adsorption to soil (high

K_oc)

Water Solubility < 0.001 mg/L
Negligible leaching; transport

via sediment erosion

Vapor Pressure ~1.0 x 10⁻⁵ Pa Minimal volatilization from soil

Mechanisms of Degradation
The degradation of PCB 140 in soil is not a single-step process but a complex interplay

between redox states.

Anaerobic Reductive Dechlorination (Primary Pathway)
In anoxic sub-surface soils or flooded sediments, anaerobic bacteria (e.g., Dehalococcoides

spp.) use PCB 140 as an electron acceptor.

Mechanism: Chlorine atoms at the meta (3) and para (4, 4') positions are sequentially

replaced by hydrogen.
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Product: The hexachlorobiphenyl is converted into lower-chlorinated congeners (tetra- or

dichlorobiphenyls) which are less lipophilic and more susceptible to aerobic attack.

Rate Limiting Step: The removal of the first chlorine is often the slowest step, requiring

specific "priming" with other halogenated compounds.

Aerobic Oxidative Degradation (Secondary Pathway)
Direct aerobic oxidation of PCB 140 is negligible due to steric hindrance. However, the

products of anaerobic dechlorination (e.g., 2,2',6'-trichlorobiphenyl) can be degraded

aerobically.

Mechanism: Biphenyl dioxygenase attacks the less chlorinated ring at the 2,3 position (if

open) or 3,4 position, opening the ring to form chlorobenzoates.

Pathway Visualization
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Caption: Sequential anaerobic-aerobic degradation pathway for PCB 140.[3] The initial

anaerobic step is critical for breaking the recalcitrance of the hexachloro-structure.

Half-Life Data Analysis
The half-life (
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) of PCB 140 is highly dependent on environmental conditions. The values below are
synthesized from data on hexachlorobiphenyl homologs and specific congener studies.

Estimated Half-Lives in Soil
Soil Condition Estimated Half-Life Confidence Level Key Factor

Aerobic Surface Soil > 10 Years High

Steric hindrance

prevents oxidation;

loss mainly via slow

volatilization or

erosion.

Anaerobic

Sediment/Soil
3.4 – 6 Years Medium

Dependent on

microbial consortium

(Dehalococcoides)

and presence of co-

contaminants.

Amended Soil

(Biostimulation)
1 – 3 Years Medium

Addition of surfactants

or electron donors

(e.g., lactate)

accelerates

dechlorination.

Rhizosphere (Planted

Soil)
2 – 5 Years Low

Plant exudates may

stimulate cometabolic

activity, though data

for PCB 140 is limited.

Factors Influencing Persistence
Soil Organic Carbon (SOC): Higher SOC increases adsorption (

), reducing bioavailability and extending half-life.

Aging: "Aged" PCBs (in soil for decades) become sequestered in soil micropores, increasing

the effective half-life significantly compared to freshly spiked soil.

Temperature: Degradation rates roughly double for every 10°C increase, provided the

temperature remains within the mesophilic range (20–35°C).
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Experimental Protocol: Determination of Half-Life
To scientifically validate the half-life of PCB 140 in a specific soil matrix, the following protocol is

recommended. This workflow ensures rigorous extraction of sequestered residues.

Workflow Overview

Soil Sampling
(Time Points: 0, 30, 90, 180, 365 days)

Lyophilization &
Sieving (<2mm)

Extraction
(ASE or Soxhlet)

Solvent: Hexane:Acetone (1:1)

Sulfuric Acid Digestion
+ Florisil Column

GC-µECD or
GC-MS/MS (SIM Mode)

Kinetic Modeling
(First-Order Decay)

Click to download full resolution via product page

Caption: Standardized workflow for determining PCB half-life in soil, ensuring complete

extraction of aged residues.

Detailed Methodology
Soil Incubation:

Spike soil with PCB 140 standard (dissolved in isooctane) to achieve ~1-5 mg/kg.

Maintain moisture at 60% water holding capacity.

Incubate in dark at 25°C. For anaerobic conditions, purge with

and seal.

Extraction (Accelerated Solvent Extraction - ASE):

Solvent: n-Hexane:Acetone (1:1 v/v).

Conditions: 100°C, 1500 psi, 2 static cycles of 5 minutes.

Note: Soxhlet extraction (16-24 hours) is a valid alternative if ASE is unavailable.

Cleanup:

Sulfuric Acid Treatment: Shake extract with concentrated
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to remove lipids and interfering organic matter (PCBs are acid-stable).

Florisil Column: Elute with hexane to separate PCBs from polar interferences.

Instrumental Analysis:

GC-µECD: High sensitivity for halogenated compounds.

GC-MS (SIM Mode): Monitor ions m/z 360, 362, 364 (molecular ion cluster for

hexachlorobiphenyl) for confirmation.

Column: Non-polar capillary column (e.g., DB-5ms or Rtx-5PCB), 30m x 0.25mm.

Regulatory & Risk Context
Stockholm Convention: PCB 140 is classified under the broader ban of Polychlorinated

Biphenyls as Persistent Organic Pollutants (POPs).

Toxic Equivalency (TEQ): While PCB 140 is not a "dioxin-like" PCB (due to non-coplanarity),

it contributes to the total body burden and can induce neurotoxic effects.

Remediation Targets: Regulatory cleanup levels for total PCBs in soil typically range from 1

ppm (residential) to 10-25 ppm (industrial).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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